![molecular formula C10H6ClN3 B232423 2-[(4-Chloroanilino)methylene]malononitrile](/img/structure/B232423.png)
2-[(4-Chloroanilino)methylene]malononitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Chloroanilino)methylene]malononitrile, also known as CCAM, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. CCAM has been found to exhibit antitumor, anti-inflammatory, and antiviral properties, making it a promising candidate for drug development and other research purposes.
Mechanism of Action
The mechanism of action of 2-[(4-Chloroanilino)methylene]malononitrile is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound may also inhibit the activity of certain enzymes that are involved in cancer cell growth. The anti-inflammatory and antiviral properties of this compound may be due to its ability to inhibit the production of inflammatory cytokines and the replication of viruses, respectively.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to inhibit the production of inflammatory cytokines and the replication of viruses. In vivo studies have shown that this compound can inhibit tumor growth and reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(4-Chloroanilino)methylene]malononitrile is its potential as a drug candidate for the treatment of cancer, inflammation, and viral infections. This compound has been shown to be effective in vitro and in vivo, making it a promising candidate for further research. However, one limitation of this compound is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its use as a therapeutic agent.
Future Directions
There are several future directions for research on 2-[(4-Chloroanilino)methylene]malononitrile. One area of research could be the development of this compound analogs with improved efficacy and reduced toxicity. Another area of research could be the investigation of the mechanism of action of this compound, which could provide insight into its potential therapeutic applications. Additionally, further research could be done to explore the potential of this compound as a treatment for other diseases, such as autoimmune disorders and neurological disorders.
Scientific Research Applications
2-[(4-Chloroanilino)methylene]malononitrile has been extensively studied for its antitumor properties. Studies have shown that this compound can inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been shown to have antiviral properties, making it a potential treatment for viral infections such as hepatitis B and C.
Properties
Molecular Formula |
C10H6ClN3 |
---|---|
Molecular Weight |
203.63 g/mol |
IUPAC Name |
2-[(4-chloroanilino)methylidene]propanedinitrile |
InChI |
InChI=1S/C10H6ClN3/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13/h1-4,7,14H |
InChI Key |
DGKYZPCAMBEDET-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC=C(C#N)C#N)Cl |
Canonical SMILES |
C1=CC(=CC=C1NC=C(C#N)C#N)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.